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Introduction
Azetomycin II, more commonly known as Azithromycin, is a macrolide antibiotic belonging to

the azalide subclass. It is a derivative of erythromycin, modified by the insertion of a methyl-

substituted nitrogen atom into the lactone ring. This structural change confers greater acid

stability and a broader spectrum of activity compared to erythromycin.[1] Azithromycin is a

widely prescribed antimicrobial agent for a variety of bacterial infections.[1] This technical guide

provides a comprehensive overview of the in vitro spectrum of activity of Azithromycin against a

range of clinically relevant bacteria, details the standardized experimental protocols for its

evaluation, and illustrates its mechanism of action.

Spectrum of Activity
Azithromycin demonstrates a broad spectrum of activity against many Gram-positive and

Gram-negative bacteria, as well as atypical pathogens.[1] Its activity is particularly notable

against certain respiratory and intracellular pathogens.

Data Presentation: Minimum Inhibitory Concentrations
(MICs)
The following tables summarize the in vitro activity of Azithromycin against a variety of bacterial

isolates. The data is presented as the minimum inhibitory concentration (MIC) required to
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inhibit the growth of 50% (MIC50) and 90% (MIC90) of the tested isolates.

Table 1: In Vitro Activity of Azithromycin against Gram-Positive Bacteria

Organism No. of Isolates MIC50 (µg/mL) MIC90 (µg/mL)

Streptococcus

pneumoniae
191 0.13 0.25[2]

Staphylococcus

aureus
- - -

Enterococcus faecalis - - -

Table 2: In Vitro Activity of Azithromycin against Gram-Negative Bacteria

Organism No. of Isolates MIC50 (µg/mL) MIC90 (µg/mL)

Escherichia coli 343 8 128[3]

Pseudomonas

aeruginosa
27 - -

Haemophilus

influenzae
- - -

Vibrio cholerae O1 - - -

Table 3: In Vitro Activity of Azithromycin against Atypical Bacteria

Organism No. of Isolates MIC50 (µg/mL) MIC90 (µg/mL)

Legionella

pneumophila
107 0.064 0.25[4]

Mycobacterium avium

complex
318 16 >64[5]

Table 4: In Vitro Activity of Azithromycin against Anaerobic Bacteria
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Organism No. of Isolates MIC50 (µg/mL) MIC90 (µg/mL)

Oral Anaerobes 296 - -

Bacteroides fragilis

group
- - -

Note: A "-" indicates that specific data was not available in the provided search results.

Mechanism of Action
Azithromycin exerts its bacteriostatic effect by inhibiting protein synthesis in susceptible

bacteria. It binds to the 50S ribosomal subunit, preventing the translocation of peptides, which

is a crucial step in protein elongation.

Signaling Pathway: Inhibition of Bacterial Protein
Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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